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Compound of Interest

Dibenzoyl-L-tartaric acid
Compound Name:
monohydrate

Cat. No.: B7777040

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
Dibenzoyl-L-tartaric acid monohydrate, a crucial chiral resolving agent in pharmaceutical
and chemical synthesis. The information is presented to support research and development
activities where the precise characteristics of this compound are critical.

Quantitative Physical Properties

The following table summarizes the key quantitative physical properties of Dibenzoyl-L-
tartaric acid monohydrate.

Property Value Citations
Molecular Formula C18H140s-H20 [1112]
Molecular Weight 376.31 g/mol [1][2]
Melting Point 88-95 °C [11[2]
Specific Optical Rotation [of*%/D = -110 % 37 (=L in [1]
EtOH)
Water Content 45-55% [3]
Purity =>99% (HPLC) [1]
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Qualitative Physical Properties

o Appearance: White to off-white crystalline powder.[1][2]

o Solubility: Soluble in methanol and ethanol.[2][3] It is also described as soluble in organic
solvents but insoluble in water.[4]

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical
properties of a solid organic compound like Dibenzoyl-L-tartaric acid monohydrate.

3.1. Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
state. This property is a crucial indicator of purity.

o Apparatus: A calibrated melting point apparatus, capillary tubes (sealed at one end), and a
thermometer or digital temperature probe.

e Procedure:

o A small amount of the finely powdered Dibenzoyl-L-tartaric acid monohydrate is packed
into a capillary tube to a height of 2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the last crystal melts is recorded as the end of the melting
range.

o For a pure compound, the melting range is typically narrow (0.5-2 °C). A broad melting
range can indicate the presence of impurities.
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3.2. Solubility Assessment

Solubility is the property of a solid to dissolve in a solid, liquid, or gaseous solvent to form a
homogeneous solution.

o Apparatus: Test tubes, vortex mixer or shaker, and a calibrated balance.

e Procedure:

o

A known mass of Dibenzoyl-L-tartaric acid monohydrate (e.g., 10 mg) is placed into a
test tube.

o A known volume of the solvent to be tested (e.g., 1 mL of water, methanol, ethanol) is
added to the test tube.

o The mixture is agitated vigorously using a vortex mixer or shaker for a set period (e.g., 1-2
minutes) at a controlled temperature.

o The mixture is visually inspected for the presence of undissolved solid.

o Observations are recorded as:
» Soluble: No solid particles are visible.
» Partially soluble: Some solid has dissolved, but undissolved particles remain.
» [nsoluble: The solid does not appear to have dissolved.

o For quantitative analysis, the saturated solution can be filtered, and the concentration of
the dissolved solid determined using a suitable analytical technique like HPLC or UV-Vis
spectroscopy.

3.3. Specific Optical Rotation Measurement

Specific optical rotation is a fundamental property of chiral compounds and is a measure of
their ability to rotate the plane of polarized light.
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e Apparatus: A polarimeter, a sodium (D-line, 589 nm) or other monochromatic light source, a
polarimeter cell (typically 1 dm in length), and a calibrated balance.

e Procedure:

o A solution of Dibenzoyl-L-tartaric acid monohydrate is prepared by accurately weighing
a known mass of the compound and dissolving it in a precise volume of a specified solvent
(e.g., ethanol) to achieve a known concentration (c, in g/mL).

o The polarimeter is calibrated using a blank solvent-filled cell.

o The prepared solution is carefully transferred to the polarimeter cell, ensuring no air
bubbles are present in the light path.

o The observed optical rotation (a) of the solution is measured at a specific temperature (T)
and wavelength (A).

o The specific optical rotation ([a]TA) is calculated using the following formula: [a]TA = o/ (I %
c) where:

= Qis the observed rotation in degrees.
» | is the path length of the polarimeter cell in decimeters (dm).
» C is the concentration of the solution in grams per milliliter (g/mL).

Visualized Experimental Workflow

The following diagram illustrates the logical workflow for determining the specific optical
rotation of Dibenzoyl-L-tartaric acid monohydrate.

Caption: Workflow for Determining Specific Optical Rotation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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